Cas no 941918-64-5 (2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide
• CAS No: 941918-64-5
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5505982
• Update Time: 2025-05-20

2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]acetamide
• 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide

• Inchi： 1S/C22H26N2O3/c1-3-27-19-10-7-17(8-11-19)15-21(25)23-18-9-12-20(16(2)14-18)24-13-5-4-6-22(24)26/h7-12,14H,3-6,13,15H2,1-2H3,(H,23,25)
• InChI Key： DTPIXUWSKWMHOV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C(C)=C1)(=O)CC1=CC=C(OCC)C=C1

Additional information on 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide

Introduction to 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide (CAS No. 941918-64-5)

The compound 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide, identified by the CAS number 941918-64-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including an amide moiety and piperidine derivatives, positions this compound as a promising candidate for further exploration in therapeutic development.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in designing novel pharmacological agents. The structural motif of 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide incorporates elements that are known to enhance binding affinity and metabolic stability, making it a compelling subject for synthetic and pharmacological investigations. The ethoxyphenyl group contributes to hydrophobic interactions, while the 2-oxopiperidin-1-yl moiety introduces a nitrogen-rich scaffold that is often associated with enhanced bioavailability and target specificity.

In the context of modern drug design, the synthesis and characterization of such complex molecules are critical steps toward identifying lead compounds with therapeutic potential. The 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide structure exemplifies the synergy between computational chemistry and experimental synthesis. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been instrumental in predicting the binding interactions of this compound with biological targets. These predictions have guided synthetic modifications aimed at optimizing its pharmacokinetic properties.

The amide functional group in 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylacetamide is particularly noteworthy, as amides are widely recognized for their role in drug molecules due to their versatility in forming hydrogen bonds and their ability to modulate receptor activity. The methyl substitution on the phenyl ring further enhances the compound's lipophilicity, which is a crucial factor in determining its absorption, distribution, metabolism, and excretion (ADME) profile. Such structural features make this compound an attractive candidate for further development into a novel therapeutic agent.

Current research initiatives are focusing on leveraging the structural attributes of 2-(4-ethoxyphenyl)-N-3-methyl-4-(2-oxopiperidin-1-yloxy)piperidine derivatives to develop treatments for a range of diseases. Preliminary studies have suggested that this class of compounds may exhibit inhibitory effects on key enzymes and receptors implicated in inflammatory responses, neurodegenerative disorders, and cancer progression. The unique combination of electronic and steric properties provided by its molecular architecture positions it as a versatile scaffold for medicinal chemists to explore.

The synthesis of 2-(4 ethoxy phen yl)-N - 3 methyl - 4 - ( 2 oxo piper idin - 1 - yl ) phen yl acet am ide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic systems present in the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust methodologies in producing biologically active compounds.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. The exploration of CAS No 94191864 5 represents a testament to the relentless pursuit of scientific discovery in pharmaceuticals. By integrating cutting-edge synthetic techniques with advanced biochemical assays, researchers aim to uncover new therapeutic modalities that address unmet medical needs. The potential of this compound lies not only in its structural complexity but also in its capacity to inspire further innovation across multiple disciplines.

The future prospects for 2(44 ethoxy phen yl ) N 33 methyl44 ( 22 oxo piper idin 11 yl ) phen yl acet am ide are bright, with ongoing studies focusing on refining its chemical properties and evaluating its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible clinical benefits. As more data emerges regarding its pharmacological profile, this compound could emerge as a cornerstone in next-generation drug development pipelines.

In summary, 94191864 5 stands as a beacon of innovation within pharmaceutical chemistry. Its intricate structure and multifaceted functional groups offer a rich ground for exploration, promising advancements that could reshape treatment strategies across various therapeutic areas. As researchers continue to unravel its potential, 24 ethoxy phen yl N33 methyl44 ( 22 oxo piper idin 11 yl ) phen yl acet am ide is poised to make significant contributions to human health and well-being.